2-(4-benzyl-1-piperazinyl)-4-(4-morpholinyl)quinazoline hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-benzyl-1-piperazinyl)-4-(4-morpholinyl)quinazoline hydrochloride, also known as BMS-214662, is a synthetic compound that has been extensively studied in the field of cancer research. It belongs to the class of quinazoline derivatives and has been shown to exhibit potent antitumor activity against a variety of cancer cell lines.
Mechanism of Action
The exact mechanism of action of 2-(4-benzyl-1-piperazinyl)-4-(4-morpholinyl)quinazoline hydrochloride is not fully understood. However, it is believed to inhibit the activity of a protein called heat shock protein 90 (HSP90), which is involved in the folding and stabilization of many proteins that are important for cancer cell growth and survival. By inhibiting HSP90, this compound disrupts the function of these proteins, leading to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in cancer cells. It has been shown to inhibit the activity of several key proteins involved in cancer cell growth and survival, including AKT, HER2, and EGFR. In addition, it has been shown to induce the expression of several genes involved in apoptosis, including BAX and PUMA.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-benzyl-1-piperazinyl)-4-(4-morpholinyl)quinazoline hydrochloride in lab experiments is its potent antitumor activity against a variety of cancer cell lines. This makes it a useful tool for studying the mechanisms of cancer cell growth and survival. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on 2-(4-benzyl-1-piperazinyl)-4-(4-morpholinyl)quinazoline hydrochloride. One area of interest is the development of more potent and selective inhibitors of HSP90, which could lead to more effective cancer treatments. Another area of interest is the development of new drug delivery systems for this compound, which could improve its solubility and bioavailability in vivo. Finally, further studies are needed to elucidate the exact mechanism of action of this compound and its effects on cancer cells.
Synthesis Methods
The synthesis of 2-(4-benzyl-1-piperazinyl)-4-(4-morpholinyl)quinazoline hydrochloride involves several steps, including the reaction of 4-benzylpiperazine with 4-morpholinyl-2-nitrobenzamide, followed by reduction of the nitro group and subsequent cyclization to form the quinazoline ring system. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.
Scientific Research Applications
2-(4-benzyl-1-piperazinyl)-4-(4-morpholinyl)quinazoline hydrochloride has been extensively studied for its potential use as an anticancer agent. It has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism for the treatment of cancer.
properties
IUPAC Name |
4-[2-(4-benzylpiperazin-1-yl)quinazolin-4-yl]morpholine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N5O.ClH/c1-2-6-19(7-3-1)18-26-10-12-28(13-11-26)23-24-21-9-5-4-8-20(21)22(25-23)27-14-16-29-17-15-27;/h1-9H,10-18H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKNKASKXEMYDOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=NC4=CC=CC=C4C(=N3)N5CCOCC5.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.